Cas no 90389-34-7 (3-Chloro-5-fluorobenzylamine hydrochloride)

• Product Name: 3-Chloro-5-fluorobenzylamine hydrochloride
• CAS No: 90389-34-7
• MF: C₇H₈Cl₂FN
• MW: 196.049523353577
• CID: 3042129
• PubChem ID: 49795983
• Update Time: 2025-10-25

3-Chloro-5-fluorobenzylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-fluorobenzylamine hydrochloride
• 3-Chloro-5-fluorobenzylaminehydrochloride,99%
• EN300-7701077
• (3-CHLORO-5-FLUOROPHENYL)METHANAMINE HYDROCHLORIDE
• MFCD11113045
• (3-chloro-5-fluorophenyl)methanamine;hydrochloride
• CHEMBL13500
• 90389-34-7
• 1-(3-CHLORO-5-FLUOROPHENYL)METHANAMINE HYDROCHLORIDE
• Benzenemethanamine, 3-chloro-5-fluoro-, hydrochloride
• Z1255357121

• MDL： MFCD11113045
• Inchi： 1S/C7H7ClFN.ClH/c8-6-1-5(4-10)2-7(9)3-6;/h1-3H,4,10H2;1H
• InChI Key： SXKXBIIFCYGVBL-UHFFFAOYSA-N
• SMILES： [H]Cl.C(C1=CC(F)=CC(Cl)=C1)N

Computed Properties

• Exact Mass: 195.0017828g/mol
• Monoisotopic Mass: 195.0017828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

3-Chloro-5-fluorobenzylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-Chloro-5-fluorobenzylamine hydrochloride

3-Chloro-5-fluorobenzylamine Hydrochloride: A Versatile Compound in Pharmaceutical and Chemical Research

3-Chloro-5-fluorobenzylamine hydrochloride, with the chemical identifier CAS No. 90389-34-7, represents a significant compound in the field of medicinal chemistry. Its unique molecular structure, featuring a benzylamine core with chlorine and fluorine substituents, enables diverse applications in drug discovery and synthetic chemistry. This compound is often utilized as a building block for the development of pharmaceutical agents, owing to its ability to modulate biological targets through hydrogen bonding and electrostatic interactions.

3-Chloro-5-fluorobenzylamine hydrochloride is characterized by its amine functionality, which can participate in various biochemical reactions. The presence of chlorine and fluorine atoms introduces steric and electronic effects that influence its reactivity and selectivity. Recent studies have highlighted its role in the synthesis of bioactive molecules, particularly in the design of small-molecule inhibitors targeting specific enzymes and receptors. These properties make it a valuable intermediate in the development of therapeutics for diseases such as cancer, neurodegenerative disorders, and metabolic syndromes.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated the utility of 3-Chloro-5-fluorobenzylamine hydrochloride in the synthesis of novel kinase inhibitors. The compound's fluorine atom enhances its metabolic stability, while the chlorine substituent contributes to the molecule's hydrophobicity, improving its ability to penetrate cell membranes. This dual functionality has been critical in optimizing the pharmacokinetic profile of candidate drugs during preclinical development.

In the context of drug discovery, 3-Chloro-5-fluorobenzylamine hydrochloride is frequently employed as a scaffold for the design of ligands targeting G protein-coupled receptors (GPCRs). The amine group can act as a hydrogen bond donor, facilitating interactions with receptor binding sites. A 2023 study in ACS Chemical Biology explored its use in the development of selective agonists for the β2-adrenergic receptor, showing improved efficacy compared to traditional analogs. This highlights the compound's potential in the treatment of respiratory diseases such as asthma.

The synthetic versatility of 3-Chloro-5-fluorobenzylamine hydrochloride is further emphasized by its compatibility with diverse reaction conditions. Techniques such as nucleophilic substitution and electrophilic aromatic substitution allow for the functionalization of its aromatic ring, enabling the creation of structurally diverse derivatives. This adaptability is particularly advantageous in the development of multi-target drugs, where the ability to modify functional groups is essential for achieving desired biological outcomes.

Recent advancements in computational chemistry have also expanded the applications of 3-Chloro-5-fluorobenzylamine hydrochloride. Molecular modeling studies published in Drug Discovery Today (2023) have identified potential interactions between this compound and various protein targets, including kinases and ion channels. These findings provide a foundation for rational drug design, guiding the optimization of lead compounds for clinical trials.

The compound's role in pharmaceutical research extends beyond its direct use as a drug candidate. It serves as a valuable tool in the study of chemical reactivity and molecular interactions. For instance, its ability to form stable salts with hydrochloric acid makes it suitable for applications in analytical chemistry, where its solubility properties are advantageous for chromatographic separation techniques.

Environmental and safety considerations are also critical in the handling and application of 3-Chloro-5-fluorobenzylamine hydrochloride. While it is not classified as a hazardous substance under standard regulatory frameworks, proper storage and disposal protocols are recommended to ensure compliance with industrial safety standards. These measures are particularly important in large-scale manufacturing processes where the compound is used as an intermediate.

Looking ahead, the continued exploration of 3-Chloro-5-fluorobenzylamine hydrochloride in pharmaceutical and chemical research promises to yield new insights into its biological activity and synthetic potential. Ongoing studies are focused on expanding its applications in the treatment of chronic diseases, leveraging its unique chemical properties to address unmet medical needs. This compound remains a cornerstone in the development of innovative therapies, underscoring its significance in modern medicinal chemistry.